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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976

An In-depth Technical Guide to Ethyl Nitrate: Chemical Properties and Uses

Abstract

Ethyl nitrate (C2HsNO3) is the ethyl ester of nitric acid, a compound of significant interest due
to its applications in organic synthesis and as an energetic material. This document provides a
comprehensive overview of the chemical and physical properties of ethyl nitrate, its primary
uses, and detailed experimental protocols for its synthesis and analysis. It is intended for
researchers, scientists, and professionals in drug development who require a technical
understanding of this versatile and hazardous compound.

Chemical and Physical Properties

Ethyl nitrate is a colorless, volatile liquid with a sweet, pleasant odor.[1][2][3] Its fundamental
properties are summarized in the tables below.

Table 1: Physical and Chemical Properties of Ethyl
Nitrate
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Property Value Source(s)
IUPAC Name Ethyl nitrate [1112]
Synonyms Nitric acid ethyl ester, Nitric P11
ether

CAS Number 625-58-1 [1114]
Molecular Formula C2HsNOs [11[3114]
Molecular Weight 91.07 g/mol [2][4]
Appearance Colorless liquid [11[3]
Density 1.1084 g/cm3 at 20 °C [2][3]
Melting Point -102 °C (-152 °F; 171 K) [1][3]
Boiling Point 87.5 °C (189.5 °F; 360.6 K) [11[3]

Insoluble in water; Soluble in
alcohol and ether.[2][4][5] 1.3 g

Solubility ) )

dissolves in 100 mL of water at

55 °C.[6][7]
Vapor Pressure 64.0 mmHg at 25 °C [2][3]
Vapor Density 3.1 (Air=1) [2][8]
Refractive Index 1.3852 at 20 °C [4117]

Table 2: Explosive and Safety Data

Property Value Source(s)
Flash Point 10 °C (50 °F) (closed cup) [6][8]
Explosive Limits 4.1-50% [1]
Detonation Velocity 6,010 m/s [1][3]

GHSO01: Explosive.[1] A very
Hazards dangerous fire hazard when

exposed to heat or flame.[2][5]
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Uses and Applications

Ethyl nitrate's chemical properties make it useful in several fields:

Organic Synthesis: It is used as a nitrating agent for certain organic compounds.[1]

» Intermediates: It serves as an intermediate in the preparation of some drugs, dyes, and
perfumes.[1][5][9]

o Propellant: It has been explored for use as a rocket propellant.[5][10]

» Vasodilator: Like other organic nitrates such as nitroglycerin, it functions as a vasodilator.[1]
This property is due to its ability to act as a nitric oxide (NO) donor, a key signaling molecule

in vasodilation.
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4 Synthesis Stage

Mix H2SO4, HNO3,
and Urea (Nitrating Mix)

Add Nitrating Mix dropwise
to cold Ethanol (<10°C)

Quench in ice water;
Separate crude product

Crude Product

-

Purification Stage

Wash with cold H20
(3 times)

Wash with cold NaHCOs soln.

Dry over CaClz

Pure Ethyl Nitrate
(Handle with care)
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Chemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ethyl nitrate chemical properties and uses].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199976#ethyl-nitrate-chemical-properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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